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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B12385025 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of C.I. Acid Brown 120
(CAS No. 6428-26-8).

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for C.I. Acid Brown 120, a multi-azo class acid dye. Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing environmental impact.

Key Safety and Hazard Data
Quantitative toxicological data for C.I. Acid Brown 120, such as LD50 values for oral, dermal,

or inhalation exposure, are not currently available in published safety data sheets. The

information presented below is based on the available Safety Data Sheet (SDS) and general

knowledge of handling acid and azo dyes.
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Hazard Category Available Data

Acute Toxicity
No data available for oral, dermal, or inhalation

routes.

Skin Corrosion/Irritation
No data available. However, direct contact

should be avoided.

Serious Eye Damage/Irritation
No data available. Assumed to be an irritant;

appropriate eye protection is mandatory.

Aquatic Toxicity

While specific data for C.I. Acid Brown 120 is

limited, other acid brown dyes are classified as

toxic to aquatic life with long-lasting effects.[1][2]

Discharge into the environment must be

avoided.[3][4]

Physical Form Red-light brown powder.

Solubility
Soluble in water, forming a yellow-light brown

solution.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against accidental exposure. The

following table outlines the recommended PPE for handling C.I. Acid Brown 120 in both

powdered and solution forms.
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PPE Component Specification Purpose

Eye and Face Protection

Chemical safety goggles with

side-shields or a full-face

shield.

Protects against dust particles

and splashes of dye solutions.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Provides a barrier against skin

contact and potential

absorption.

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter is

recommended when handling

the powder to avoid inhalation

of dust.

Prevents inhalation of fine dust

particles.

Body Protection
A laboratory coat or chemical-

resistant apron.

Protects skin and personal

clothing from contamination by

dust or splashes.

Operational Plan: Handling and Storage
Safe Handling Procedures:

Ventilation: Always handle powdered C.I. Acid Brown 120 in a well-ventilated area,

preferably within a chemical fume hood, to minimize dust formation and inhalation.[3][4]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[3][4]

Weighing: When weighing the powder, do so carefully to prevent the creation of airborne

dust.

Solution Preparation: When preparing solutions, add the powder slowly to the solvent (e.g.,

water) to avoid splashing.

Storage: Store C.I. Acid Brown 120 in a cool, dry, and well-ventilated place. Keep the

container tightly closed when not in use.[4]
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Emergency Procedures
In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

[3]

In Case of Eye Contact: Immediately rinse the eyes with plenty of clean water for at least 15

minutes, holding the eyelids open.[3]

In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

[3][4]

In Case of Ingestion: Rinse the mouth with water. Do not induce vomiting.[3][4]

Spill Response: In the event of a spill, avoid dust formation. Wear appropriate PPE, and

collect the spilled material for disposal in a suitable, closed container.[3]

Disposal Plan
Proper disposal of C.I. Acid Brown 120 and its waste is crucial to prevent environmental

contamination.

Experimental Protocols for Disposal:

1. Decontamination of Labware:

Initial Rinse: Rinse contaminated labware with water to remove the bulk of the dye. Collect

this initial rinse water as hazardous waste.

Secondary Rinse: Wash the labware with a suitable laboratory detergent and water.

Final Rinse: Rinse with deionized water.

2. Disposal of Solid Waste:

Unused/Expired Dye: Unused or expired C.I. Acid Brown 120 powder should be disposed of

as hazardous chemical waste.
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Contaminated Materials: Any materials contaminated with the dye, such as weighing paper,

gloves, and paper towels, should be collected in a designated and labeled hazardous waste

container.

3. Disposal of Aqueous Solutions:

Environmental Hazard: As many acid dyes are harmful to aquatic life, aqueous solutions

containing C.I. Acid Brown 120 must not be disposed of down the drain.

Waste Collection: Collect all aqueous waste containing the dye in a clearly labeled, sealed,

and chemically resistant container. The label should indicate "Hazardous Waste," "C.I. Acid
Brown 120," and the approximate concentration and volume.

Neutralization of Acidic Solutions: Before final disposal, acidic dye solutions should be

neutralized. Slowly add a weak base, such as sodium bicarbonate (baking soda), to the

solution while stirring.[6] Use pH test strips to ensure the final pH is between 6.0 and 8.0.

This neutralization step should be performed in a fume hood.

Final Disposal: All collected hazardous waste containing C.I. Acid Brown 120 must be

disposed of through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of C.I. Acid Brown 120

Preparation and Handling

Experimental Use

Waste Management and Disposal

Start: Obtain C.I. Acid Brown 120

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Handle in Fume Hood
(Weighing, Solution Prep)

Store in Cool, Dry, Well-Ventilated Area Perform Experiment

Waste Generation

Decontaminate Labware
(Collect First Rinse)
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(Contaminated PPE, Paper)

Aqueous Waste
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Collect in Labeled
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Collect in Labeled
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Neutralize Aqueous Waste
(pH 6-8)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of C.I. Acid Brown 120.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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